Cas no 1865110-59-3 (3-Piperidinamine, 1-methyl-6-(trifluoromethyl)-)

• Product Name: 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)-
• CAS No: 1865110-59-3
• MF: C₇H₁₃F₃N₂
• MW: 182.186732053757
• MDL: MFCD30180298
• CID: 5162651
• PubChem ID: 122164245
• Update Time: 2025-07-19

3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)-

• MDL： MFCD30180298
• Inchi： 1S/C7H13F3N2/c1-12-4-5(11)2-3-6(12)7(8,9)10/h5-6H,2-4,11H2,1H3
• InChI Key： SBYHFWOLGRUXCW-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)CCC(N)C1

Additional information on 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)-

Introduction to 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- (CAS No. 1865110-59-3)

3-Piperidinamine, 1-methyl-6-(trifluoromethyl)-, identified by its Chemical Abstracts Service (CAS) number 1865110-59-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a methyl group at the 1-position and a trifluoromethyl group at the 6-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- contribute to its potential biological activity. Piperidine derivatives are well-documented for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The trifluoromethyl substituent, in particular, is known to enhance metabolic stability and binding affinity to biological targets, which is a critical factor in the design of novel therapeutics.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzyme-catalyzed reactions involved in disease pathways. The amine functionality in 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- provides a reactive site for further chemical modification, allowing chemists to design libraries of derivatives with tailored properties. This flexibility has made it a popular building block in fragment-based drug design approaches, where small molecules are screened for initial binding interactions with target proteins.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. The combination of the methyl and trifluoromethyl groups in 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- can be strategically positioned to interact with key residues in the active site of kinases, thereby modulating their activity. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory effects on certain kinases, making them promising candidates for further investigation.

The synthesis of 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by functional group interconversions. The use of advanced catalytic systems has enabled more efficient and scalable production methods, which are essential for industrial applications. Additionally, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to ensure the structural integrity of the compound throughout the synthetic process.

From a medicinal chemistry perspective, the pharmacokinetic properties of 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- are of great interest. The trifluoromethyl group not only enhances binding affinity but also influences solubility and lipophilicity, parameters that determine drug absorption, distribution, metabolism, and excretion (ADME). Optimizing these properties is crucial for achieving therapeutic efficacy while minimizing side effects. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict how different structural modifications will impact these pharmacokinetic profiles.

Recent advances in high-throughput screening (HTS) have accelerated the discovery process for novel bioactive compounds like 3-Piperidinamine, 1-methyl-6-(trifluoromethyl)-. Automated platforms allow researchers to test thousands of compounds against biological targets rapidly, identifying those with promising activity. Once lead compounds are identified from HTS campaigns, structure-activity relationship (SAR) studies are conducted to refine their efficacy and selectivity. This iterative process often involves synthesizing analogs based on insights gained from biochemical assays.

The role of computational chemistry in drug discovery cannot be overstated. Machine learning algorithms have been trained on vast datasets to predict biological activity based on molecular structure alone. These models can prioritize candidates for experimental validation and suggest optimal modifications before synthesis even begins. Such innovations have significantly reduced the time and cost associated with developing new drugs.

In conclusion,3-Piperidinamine, 1-methyl-6-(trifluoromethyl)- (CAS No. 1865110-59-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in the fight against human disease.